Cas no 887586-25-6 (1-(2-Bromoethyl)-2,3,4-trifluorobenzene)

1-(2-Bromoethyl)-2,3,4-trifluorobenzene is a fluorinated aromatic compound featuring a bromoethyl side chain, making it a versatile intermediate in organic synthesis. The presence of multiple fluorine atoms enhances its reactivity in electrophilic substitution and cross-coupling reactions, while the bromoethyl group provides a handle for further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated aromatic structures are often sought for their metabolic stability and lipophilicity. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for use under controlled conditions, it is handled with standard precautions for halogenated and fluorinated compounds.
1-(2-Bromoethyl)-2,3,4-trifluorobenzene structure
887586-25-6 structure
Product Name:1-(2-Bromoethyl)-2,3,4-trifluorobenzene
CAS No:887586-25-6
MF:C8H6BrF3
MW:239.032452106476
MDL:MFCD09029220
CID:3031371
PubChem ID:18673261
Update Time:2025-05-27

1-(2-Bromoethyl)-2,3,4-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(2-BROMOETHYL)-2,3,4-TRIFLUOROBENZENE
    • SB21863
    • CS-0052914
    • AS-52925
    • EN300-1913420
    • P15878
    • DTXSID801277864
    • MFCD09029220
    • 887586-25-6
    • SY322950
    • AKOS012263857
    • SCHEMBL3648503
    • 1-(2-Bromoethyl)-2,3,4-trifluorobenzene
    • MDL: MFCD09029220
    • Inchi: 1S/C8H6BrF3/c9-4-3-5-1-2-6(10)8(12)7(5)11/h1-2H,3-4H2
    • InChI Key: ODZDQVMPZAEHOG-UHFFFAOYSA-N
    • SMILES: BrCCC1C=CC(=C(C=1F)F)F

Computed Properties

  • Exact Mass: 237.96050 g/mol
  • Monoisotopic Mass: 237.96050 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0
  • Molecular Weight: 239.03

1-(2-Bromoethyl)-2,3,4-trifluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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